Cas no 954690-26-7 (2-(3-methoxyphenoxy)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide)

• Product Name: 2-(3-methoxyphenoxy)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide
• CAS No: 954690-26-7
• MF: C₂₀H₂₇N₃O₃S
• MW: 389.511683702469
• CID: 6203181
• PubChem ID: 16931485
• Update Time: 2025-07-17

2-(3-methoxyphenoxy)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenoxy)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide
• 2-(3-methoxyphenoxy)-N-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]acetamide
• 954690-26-7
• AKOS024645817
• F2392-0394
• 2-(3-methoxyphenoxy)-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)acetamide
• 2-(3-methoxyphenoxy)-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]acetamide

• Inchi： 1S/C20H27N3O3S/c1-22-7-9-23(10-8-22)19(16-6-11-27-15-16)13-21-20(24)14-26-18-5-3-4-17(12-18)25-2/h3-6,11-12,15,19H,7-10,13-14H2,1-2H3,(H,21,24)
• InChI Key： YDZMPZPKLWKZCL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(COC1C=CC=C(C=1)OC)=O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 389.17731291g/mol
• Monoisotopic Mass: 389.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.3Ų

Additional information on 2-(3-methoxyphenoxy)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide

Comprehensive Overview of 2-(3-methoxyphenoxy)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide (CAS No. 954690-26-7)

The compound 2-(3-methoxyphenoxy)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide (CAS No. 954690-26-7) is a synthetic organic molecule with a complex structure that combines multiple functional groups, including a methoxyphenoxy moiety, a methylpiperazine ring, and a thiophene heterocycle. This unique combination of structural features makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The compound's molecular formula and molecular weight are key parameters for researchers, often searched in academic databases and chemical catalogs.

In recent years, the demand for heterocyclic compounds like 2-(3-methoxyphenoxy)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide has surged due to their potential applications in drug discovery. The thiophene ring, for instance, is known for its role in enhancing bioavailability and binding affinity in drug-receptor interactions. Meanwhile, the methylpiperazine group is frequently explored for its pharmacokinetic properties, such as improved solubility and metabolic stability. These attributes align with current trends in precision medicine and targeted therapy, which dominate discussions in the pharmaceutical industry.

The synthesis of CAS No. 954690-26-7 involves multi-step organic reactions, often requiring high-yield catalysts and optimized reaction conditions. Researchers frequently search for synthetic protocols or patent literature related to this compound, reflecting its relevance in medicinal chemistry. Additionally, its spectroscopic data (e.g., NMR, IR, and MS) are critical for characterization, making these terms high-traffic keywords in scientific search engines.

Beyond its pharmaceutical potential, 2-(3-methoxyphenoxy)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide has garnered attention in computational chemistry studies. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses are commonly performed to predict its interactions with biological targets. This aligns with the growing interest in AI-driven drug design, a hot topic in both academic and industrial research circles.

From a commercial perspective, the compound is listed in specialized chemical databases and supplier catalogs, often under its CAS number or IUPAC name. Quality control parameters, such as purity levels and analytical certificates, are frequently queried by buyers, emphasizing the need for accurate and detailed product descriptions. Regulatory compliance, including REACH and GMP standards, is another area of interest for potential users.

In summary, 2-(3-methoxyphenoxy)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylacetamide (CAS No. 954690-26-7) represents a versatile compound with significant implications for drug development and chemical research. Its structural complexity and functional diversity make it a valuable subject for ongoing studies, particularly in the context of innovative therapeutics and green chemistry initiatives. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.